5,6,14,15-DIBENZO-4,7,13,16,21,24-HEXAOXA-1,10-DIAZABICYCLO[8.8.8]HEXACOSANE

• CAS No.: 40471-97-4
• Molecular Formula: C26H36N2O6
• Molecular Weight: 472.6 g/mol
• IUPAC Name: 4,11,17,24,29,32-hexaoxa-1,14-diazatetracyclo[12.12.8.05,10.018,23]tetratriaconta-5,7,9,18,20,22-hexaene
• InChI: InChI=1S/C26H36N2O6/c1-2-6-24-23(5-1)31-17-11-27-9-15-29-21-22-30-16-10-28(12-18-32-24)14-20-34-26-8-4-3-7-25(26)33-19-13-27/h1-8H,9-22H2
• InChI Key: KBGDKACEOLZYIC-UHFFFAOYSA-N
• SMILES: C1COCCOCCN2CCOC3=CC=CC=C3OCCN1CCOC4=CC=CC=C4OCC2

Description

5,6,14,15-Dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane is a complex organic compound known for its unique structure and versatile applications. It is a member of the cryptand family, which are compounds known for their ability to form stable complexes with metal ions. This compound is particularly notable for its use in various scientific research fields due to its ability to act as a ligand in metal-ligand complexes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6,14,15-dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 4,13-(ethanoxyethanoxyethano)-4H,13H-1,7,10,16,4,13-benzotetraoxadiazacyclooctadecinium iodide with other reagents to form the desired product . The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques to produce the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

5,6,14,15-Dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states.

Reduction: It can also undergo reduction reactions, often involving metal catalysts.

Substitution: The compound can participate in substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts like palladium on carbon. The reaction conditions, including temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield higher oxidation state compounds, while reduction could produce lower oxidation state products.

Scientific Research Applications

5,6,14,15-Dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane has a wide range of scientific research applications:

Chemistry: It is used as a model ligand in metal-ligand complex formation studies, particularly with metal ions like europium and gadolinium.

Biology: The compound’s ability to form stable complexes with metal ions makes it useful in biological studies, including imaging techniques.

Medicine: Its role in magnetic resonance imaging (MRI) as a contrast agent is particularly noteworthy.

Industry: The compound is used in various industrial applications, including as a sequestering agent for metal ions in solution.

Mechanism of Action

The mechanism by which 5,6,14,15-dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane exerts its effects involves its ability to form stable complexes with metal ions. The compound acts as a ligand, binding to metal ions through its oxygen and nitrogen atoms. This interaction can influence the redox and electronic properties of the metal ions, making it useful in various applications, including imaging and catalysis .

Comparison with Similar Compounds

Similar Compounds

4,7,13,16,21,24-Hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane: This compound is similar in structure and function, often used in similar applications.

5,6-Benzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacos-5-ene: Another related compound with similar properties and uses.

Uniqueness

What sets 5,6,14,15-dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane apart is its specific structure, which allows for unique interactions with metal ions. This makes it particularly effective in applications requiring precise control over metal-ligand interactions, such as in MRI contrast agents and complex formation studies .